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Compound of Interest

Compound Name: Protein kinase inhibitor H-7

Cat. No.: B15599010

Application Notes: H-7 Inhibitor for Apoptosis
Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction H-7, an isoquinoline sulfonamide, is a well-documented inhibitor of several protein
kinases, including Protein Kinase C (PKC) and Rho-associated coiled-coil containing protein
kinase (ROCK).[1][2][3] It is widely utilized in cellular research to investigate signaling pathways
involved in cell proliferation, differentiation, and apoptosis. The induction of apoptosis by H-7
has been observed in various cell types, making it a valuable tool for studying programmed cell
death.[1][4] These application notes provide a detailed overview and experimental protocols for
utilizing the H-7 inhibitor to induce and analyze apoptosis.

Mechanism of Action in Apoptosis The H-7 inhibitor primarily induces apoptosis by interfering
with pro-survival signaling pathways. One of the key mechanisms involves the inhibition of the
Rho/ROCK pathway, which plays a crucial role in cell contraction, adhesion, and survival.[3][5]
By inhibiting ROCK, H-7 can disrupt cytoskeletal dynamics and activate downstream apoptotic
signaling cascades.[5][6] This process often culminates in the activation of caspases, which are
the primary executioners of the apoptotic program.[4] The inhibition of caspases has been
shown to prevent H-7-induced apoptosis, confirming their central role in this pathway.[4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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